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Compound of Interest

Compound Name: D-Sorbitol-13C6

Cat. No.: B1147032 Get Quote

Essential Safety and Handling Guide for D-
Sorbitol-13C6
For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the use of D-Sorbitol-13C6, a stable isotope-labeled

compound.

Personal Protective Equipment (PPE)
When handling D-Sorbitol-13C6, appropriate personal protective equipment is crucial to

ensure personal safety and prevent contamination. While some suppliers do not classify D-
Sorbitol-13C6 as hazardous, others indicate that it can be harmful if swallowed, cause skin

irritation, and result in serious eye irritation.[1] Therefore, a cautious approach to handling is

recommended. The following PPE should be utilized based on a thorough hazard assessment

of the specific laboratory procedures being performed.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

minimum requirement for

incidental contact.[2] For

prolonged handling, consider

thicker or double-gloved nitrile

gloves. Always inspect gloves

before use and remove them

immediately if contaminated.[2]

[3]

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

street clothing and skin from

potential splashes or spills.[4]

[5]

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Safety glasses meeting ANSI

Z-87 standards are the

minimum requirement.[5] If

there is a splash hazard,

safety goggles or a face shield

worn over safety glasses are

recommended.[2][6]

Foot Protection Closed-toe shoes

To prevent injury from dropped

items or spills, closed-toe

shoes must be worn in the

laboratory.[4][5]

Respiratory Protection Not generally required

For handling small quantities

of the solid material in a well-

ventilated area, respiratory

protection is typically not

necessary. If significant dust is

generated, consider handling it

in a fume hood or using a dust

mask.
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Operational Plan: Handling and Experimental
Workflow
Proper handling procedures are essential to maintain the integrity of the experiment and

ensure the safety of laboratory personnel.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[7]

Keep the container tightly sealed when not in use.

Preparation and Use:

Area Preparation: Ensure the work area (e.g., laboratory bench, fume hood) is clean and

free of clutter.

PPE Donning: Put on all required personal protective equipment as outlined in the table

above.

Weighing and Aliquoting:

If possible, handle the solid material in a fume hood or on a dedicated bench space to

minimize the potential for dust inhalation and contamination.

Use clean, dedicated spatulas and weigh boats.

Avoid creating dust. If dust is generated, do not breathe it in.[8]

Dissolving: When preparing solutions, add the solid D-Sorbitol-13C6 to the solvent slowly to

avoid splashing.

Post-Handling:

After handling, wash hands thoroughly with soap and water.[1]
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Clean all equipment and the work area to prevent cross-contamination.

Remove and dispose of gloves properly.

Below is a workflow diagram for the handling of D-Sorbitol-13C6.
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Workflow for handling D-Sorbitol-13C6.
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Disposal Plan
Proper disposal of D-Sorbitol-13C6 and its containers is necessary to comply with local, state,

and federal regulations and to ensure environmental safety.

Unused Product: Unused D-Sorbitol-13C6 should be disposed of as chemical waste. It is

recommended to contact a licensed professional waste disposal service.[8] Do not dispose

of it down the drain.

Contaminated Materials: Any materials that have come into contact with D-Sorbitol-13C6,

such as gloves, weigh boats, and paper towels, should be collected in a designated, labeled

waste container for chemical waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Consult with your institution's environmental health and safety office for specific guidance on

container disposal.

Always adhere to your institution's specific waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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